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Compound of Interest

Compound Name: 3-(2-Methoxyethoxy)propylamine

Cat. No.: B1266703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(2-Methoxyethoxy)propylamine, with CAS number 54303-31-0, is a primary amine that

serves as a versatile intermediate in various chemical syntheses.[1] Its unique molecular

structure, featuring both an ether and an amine functional group, makes it a valuable building

block in the production of a range of compounds, including dyes and corrosion inhibitors. This

guide provides a detailed overview of its core physicochemical properties, synthesis, and safety

information, presented in a format tailored for technical experts in the field.

Physicochemical Properties
The fundamental physicochemical characteristics of 3-(2-Methoxyethoxy)propylamine are

summarized in the table below. This data is essential for its handling, application in synthetic

protocols, and for computational modeling.
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Property Value Reference

Molecular Formula C₆H₁₅NO₂ [2][3]

Molecular Weight 133.19 g/mol [2][3][4]

Appearance Clear liquid [4]

Odor Characteristic amine-like [4]

Boiling Point ~170 - 175 °C [4]

186.2 ± 15.0 °C at 760 mmHg [5]

79 °C @ 12 Torr [3]

Density ~0.92 - 0.94 g/cm³ [4]

0.9 ± 0.1 g/cm³ [5]

Solubility in Water Soluble to a certain extent [4]

Flash Point ~60 - 70 °C [4]

Vapor Pressure Low at room temperature [4]

Purity ≥95% [2]

Topological Polar Surface Area

(TPSA)
44.48 Å² [2]

LogP -0.0018 [2]

Hydrogen Bond Acceptors 3 [2]

Hydrogen Bond Donors 1 [2]

Rotatable Bonds 6 [2]

Synthesis of 3-(2-Methoxyethoxy)propylamine
The primary method for the industrial synthesis of 3-(2-Methoxyethoxy)propylamine involves

a two-step process: a condensation reaction followed by a hydrogenation reaction.[1][6]

Experimental Protocol:
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Step 1: Condensation Reaction

Ethylene glycol monomethyl ether is charged into a reactor.

Sodium methoxide and hydroquinone are added to the reactor while stirring.[1]

Acrylonitrile is then added dropwise. The molar ratio of ethylene glycol monomethyl ether to

acrylonitrile is maintained at 1:1 to 1:1.1.[1]

The reaction temperature is kept between 25 and 30 °C during the addition of acrylonitrile.[1]

After the addition is complete, the reaction mixture is maintained at the same temperature for

approximately 60 minutes to ensure the completion of the condensation reaction, yielding 3-

(2-methoxyethoxy)-propionitrile.[1]

Step 2: Hydrogenation Reaction

The resulting 3-(2-methoxyethoxy)-propionitrile is transferred to a hydrogenation reactor.

Ammonia is introduced into the reactor.[1]

The liquid-phase catalytic hydrogenation is carried out in the presence of a Raney nickel-

cobalt-chromium composite catalyst.[1]

The reaction is conducted at a temperature of 90-100 °C and a pressure of 3-4 MPa for

about 4 hours.[1]

The weight ratio of 3-(2-methoxyethoxy)-propionitrile to the catalyst to ammonia is

approximately 4000-4500 : 20-30 : 8500-9000.[1]

Step 3: Purification

Following the hydrogenation, the crude product is purified by distillation.[1]

A small amount of low-boiling fraction is first removed at normal pressure.[1]

The main middle fraction, which is the purified 3-(2-Methoxyethoxy)propylamine, is then

collected.[1]
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Synthesis Workflow
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Caption: Synthesis workflow of 3-(2-Methoxyethoxy)propylamine.

Safety Information
3-(2-Methoxyethoxy)propylamine is classified as a hazardous chemical. It is harmful if

swallowed and can cause severe skin burns and eye damage.[7][8] It is also harmful to aquatic

life with long-lasting effects.[7][8] Appropriate personal protective equipment, including gloves,

protective clothing, and eye/face protection, should be worn when handling this substance.[7] It

should be stored in a cool, dry, well-ventilated area away from heat sources and incompatible

materials such as strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[4]

[7]
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Applications
3-(2-Methoxyethoxy)propylamine is a valuable intermediate in the chemical industry. Its

primary applications include:

Dye Synthesis: It serves as a key intermediate in the synthesis of certain disperse dyes.[1]

Corrosion Inhibition: It is used as a corrosion inhibitor, particularly in the petrochemical

industry.[1]

Emulsification: It can be used as an ionic emulsifier.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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